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Compound of Interest

Compound Name: A-803467

Cat. No.: B1662427 Get Quote

This document provides critical safety, handling, and disposal information for A-803467, a

potent and selective NaV1.8 sodium channel blocker. The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting. Adherence to these guidelines is essential for personal safety

and environmental protection.

Chemical and Physical Data
The following table summarizes the key quantitative data for A-803467.

Property Value Citation(s)

Molecular Formula C₁₉H₁₆ClNO₄ [1]

Molecular Weight 357.79 g/mol [1]

CAS Number 944261-79-4 [1]

Appearance Solid [2]

Purity ≥97% - ≥98% [3]

Solubility

Soluble in DMSO (up to 100

mM) and Ethanol (up to 25

mM); Insoluble in water.

[1][3]

Storage Temperature Store at +4°C or -20°C. [1][2]
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Disposal Procedures
Proper disposal of A-803467 and associated contaminated materials is crucial. As this

compound is for research use only, it must be treated as hazardous chemical waste. Always

consult with your institution's Environmental Health & Safety (EHS) department for specific

local regulations.

Step 1: Segregate Chemical Waste

Solid Waste: Collect all unused or waste A-803467 powder, contaminated personal

protective equipment (PPE) such as gloves and weigh boats, and any other contaminated

disposables in a dedicated, properly sealed hazardous waste container labeled for solid

chemical waste.

Liquid Waste: Collect solutions containing A-803467 in a separate, sealed, and clearly

labeled hazardous liquid waste container. Do not mix with other solvent waste streams

unless approved by your EHS office. Stock solutions in DMSO or ethanol should be disposed

of as hazardous liquid waste.[1][2]

Step 2: Label Hazardous Waste Containers

Clearly label all waste containers with "Hazardous Waste."

Identify the contents by writing the full chemical name: "A-803467 (5-(4-chlorophenyl)-N-

(3,5-dimethoxyphenyl)furan-2-carboxamide)."

Estimate and record the concentration and volume of the waste.

Step 3: Store Waste Appropriately

Store sealed hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials, until collection.

Step 4: Arrange for Professional Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

DO NOT dispose of A-803467 down the drain or in regular trash.
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Experimental Protocols
Protocol: Measuring NaV1.8 Blockade via Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines the methodology to determine the inhibitory concentration (IC₅₀) of A-
803467 on NaV1.8 channels expressed in a cell line (e.g., HEK-293 cells) or in primary

neurons (e.g., dorsal root ganglion neurons).

Cell Preparation: Culture cells expressing human NaV1.8 channels. For experiments, plate

cells onto glass coverslips.

Solution Preparation: Prepare a stock solution of A-803467 in DMSO (e.g., 100 mM). Create

a series of dilutions in the extracellular recording solution to achieve the desired final

concentrations for the dose-response curve.

Electrophysiology Recording:

Obtain a whole-cell patch-clamp recording from a single cell.

Hold the cell membrane potential at a level where NaV1.8 channels are available to open

(e.g., -100 mV).

Apply a voltage step protocol to elicit NaV1.8 currents. For example, use a prepulse to -40

mV to inactivate other sodium channels, followed by a test pulse to 0 mV to activate

NaV1.8.[4]

Compound Application:

Establish a stable baseline recording of the NaV1.8 current.

Perfuse the cell with the first concentration of A-803467 and record the resulting current

until a steady-state block is achieved.

Wash out the compound with the control extracellular solution.

Repeat the application and washout steps for each concentration in the series.

Data Analysis:
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Measure the peak current amplitude at each concentration.

Normalize the current at each concentration to the baseline (control) current.

Plot the normalized current as a function of the A-803467 concentration and fit the data

with a standard dose-response equation to determine the IC₅₀ value. The IC₅₀ for A-
803467 on human NaV1.8 is approximately 8 nM.

Mandatory Visualizations
Diagram: A-803467 Mechanism of Action
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Caption: A-803467 selectively blocks the NaV1.8 ion channel, preventing neuron

depolarization and pain signal transmission.

Diagram: Experimental Workflow for IC₅₀ Determination
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1. Preparation

2. Experiment

3. Analysis

Culture NaV1.8-expressing cells

Prepare serial dilutions of A-803467

Perform whole-cell patch-clamp

Record baseline NaV1.8 current

Apply A-803467 dilutions

Measure peak current inhibition

Plot dose-response curve

Calculate IC50 value
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Caption: Workflow for determining the IC₅₀ of A-803467 using a patch-clamp electrophysiology

assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Guide for A-803467].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662427#a-803467-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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